Cas no 2309449-91-8 (Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate)

Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex heterocyclic frameworks. The presence of both a bromo-thiazole moiety and a hydroxyl group offers multiple reactive sites for further functionalization, enabling diverse derivatization pathways. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, given the pharmacological relevance of thiazole and oxazepane scaffolds. Its well-defined structure and high purity make it a reliable building block for research applications.
Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate structure
2309449-91-8 structure
Product Name:Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
CAS No:2309449-91-8
MF:C13H19BrN2O4S
MW:379.269961595535
CID:6109912
PubChem ID:165739348
Update Time:2025-05-20

Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2309449-91-8
    • tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
    • EN300-7428253
    • Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
    • Inchi: 1S/C13H19BrN2O4S/c1-12(2,3)20-11(17)16-4-5-19-8-13(18,7-16)10-15-9(14)6-21-10/h6,18H,4-5,7-8H2,1-3H3
    • InChI Key: ISCHCTHNKKIUHO-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(C2(COCCN(C(=O)OC(C)(C)C)C2)O)=N1

Computed Properties

  • Exact Mass: 378.02489g/mol
  • Monoisotopic Mass: 378.02489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 100Ų

Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7428253-0.05g
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
2309449-91-8 95%
0.05g
$1068.0 2024-05-24
Enamine
EN300-7428253-0.1g
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
2309449-91-8 95%
0.1g
$1119.0 2024-05-24
Enamine
EN300-7428253-0.25g
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
2309449-91-8 95%
0.25g
$1170.0 2024-05-24
Enamine
EN300-7428253-0.5g
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
2309449-91-8 95%
0.5g
$1221.0 2024-05-24
Enamine
EN300-7428253-1.0g
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
2309449-91-8 95%
1.0g
$1272.0 2024-05-24
Enamine
EN300-7428253-2.5g
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
2309449-91-8 95%
2.5g
$2492.0 2024-05-24
Enamine
EN300-7428253-5.0g
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
2309449-91-8 95%
5.0g
$3687.0 2024-05-24
Enamine
EN300-7428253-10.0g
tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate
2309449-91-8 95%
10.0g
$5467.0 2024-05-24

Additional information on Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate

Introduction to Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate (CAS No. 2309449-91-8)

Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2309449-91-8, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a tert-butyl ester, a hydroxyl group, and a bromo-substituted thiazole ring, which collectively contribute to its distinct chemical properties and potential therapeutic applications.

The tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate structure is characterized by its oxazepane core, a bicyclic system that is known for its stability and versatility in drug design. The oxazepane ring is fused with a thiazole moiety, which is a sulfur-containing heterocycle that is widely recognized for its role in various bioactive natural products and synthetic drugs. The presence of the bromo substituent on the thiazole ring further enhances the molecule's reactivity, making it a valuable scaffold for medicinal chemists seeking to develop novel compounds with enhanced pharmacological profiles.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. The hydroxyl group in the Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate molecule provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes and receptors. This feature makes the compound an attractive candidate for further exploration in drug discovery efforts aimed at modulating these pathways.

The tert-butyl ester functionality serves multiple purposes in the context of pharmaceutical development. It not only enhances the solubility of the molecule in organic solvents but also acts as a protecting group during synthetic transformations. The tert-butyl group is particularly useful in stabilizing carboxylic acid derivatives, preventing unwanted side reactions that could compromise the integrity of the molecule during purification or storage.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate with greater accuracy. These computational studies have suggested that the compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Additionally, the structural features of this molecule make it a potential candidate for developing treatments against inflammatory diseases and infectious disorders.

The synthesis of Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxazepane-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the oxazepane core, nucleophilic substitution to introduce the thiazole moiety, and esterification to incorporate the tert-butyl group. The bromination step is particularly critical and must be performed under controlled conditions to avoid over-bromination or degradation of the intermediate products.

Once synthesized, Tert-butyl 6-(4-bromo-1,3-thiazol-2-yl)-6-hydroxy-1,4-oxxaponee-carboxylee undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These analytical methods provide detailed information about the molecular structure and confirm the identity of the compound before it is subjected to biological testing.

In vitro studies have begun to explore the potential biological activities of Tert-butyl 6-(4-bromo-l ,3-thiazo l -2-yi l ) -6-hydrox y -l ,4-oxxaponee -carboxylee . Initial results indicate that this compound exhibits moderate inhibitory activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore , preliminary pharmacokinetic studies suggest that it may have favorable absorption , distribution , metabolism , and excretion (ADME) properties , which are essential criteria for any drug candidate entering clinical development.

The combination of structural features such as the thiazole ring, hydrox yl group, and bromo substituent makes this molecule a versatile scaffold for further derivatization . By modifying these functional groups or introducing additional substituents , researchers can generate libraries of analogs with tailored pharmacological properties . This approach allows for systematic optimization of potency , selectivity , and pharmacokinetic profiles .

Future research on Tert-but yl 6-(4-bromo-l ,3-thiazo l -2-yi l ) -6-hydrox y -l ,4-oxxaponee -carboxylee will focus on elucidating its mechanism of action at both molecular and cellular levels . Understanding how this compound interacts with its target proteins will provide insights into its therapeutic potential and guide further development efforts . Additionally , preclinical studies will be conducted to assess its safety profile p>

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.